Cas no 2137916-24-4 (6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid)

6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid is a fluorinated pyridine derivative characterized by its unique structural features, including a difluorinated alkyl side chain and a carboxyl functional group. This compound exhibits potential utility in pharmaceutical and agrochemical research due to its enhanced metabolic stability and lipophilicity, attributed to the presence of fluorine atoms and sterically hindered substituents. The carboxyl group further allows for derivatization, enabling its incorporation into larger molecular frameworks. Its well-defined stereoelectronic properties make it a promising intermediate for the development of bioactive molecules, particularly in applications requiring improved pharmacokinetic profiles or targeted interactions with biological systems.
6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid structure
2137916-24-4 structure
Product Name:6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid
CAS No:2137916-24-4
MF:C13H17F2NO2
MW:257.276390790939
CID:6109010
PubChem ID:165875109
Update Time:2025-05-20

6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(1,1-difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid
    • EN300-746469
    • 2137916-24-4
    • 6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid
    • Inchi: 1S/C13H17F2NO2/c1-7-6-9(13(14,15)12(3,4)5)16-8(2)10(7)11(17)18/h6H,1-5H3,(H,17,18)
    • InChI Key: VDZXLRHJZSXFMK-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C)C(C(=O)O)=C(C)N=1)(C(C)(C)C)F

Computed Properties

  • Exact Mass: 257.12273511g/mol
  • Monoisotopic Mass: 257.12273511g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 50.2Ų

6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid Pricemore >>

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Additional information on 6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid

Comprehensive Overview of 6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid (CAS No. 2137916-24-4)

The compound 6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid (CAS No. 2137916-24-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and dimethylpropyl groups, contribute to its distinct chemical properties and biological activity. This molecule has garnered attention due to its relevance in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its applications in targeting metabolic pathways and inflammatory responses.

In recent years, the demand for fluorinated compounds like 6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid has surged, driven by their enhanced stability and bioavailability. The incorporation of fluorine atoms into organic molecules often improves their lipophilicity and metabolic resistance, making them valuable in medicinal chemistry. This compound’s pyridine-carboxylic acid backbone further enhances its versatility, allowing for derivatization and functionalization to meet specific research needs. Its CAS No. 2137916-24-4 serves as a critical identifier for researchers sourcing high-purity samples.

The synthesis of 6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid involves multi-step organic reactions, including fluorination and carboxylation processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure its purity and structural integrity. Given the growing interest in sustainable chemistry, efforts are underway to optimize its synthesis with greener methodologies, reducing waste and energy consumption. This aligns with the broader industry trend toward environmentally friendly chemical production.

From a commercial perspective, CAS No. 2137916-24-4 is available through specialized chemical suppliers catering to pharmaceutical and agrochemical industries. Its applications extend to crop protection and veterinary medicine, where its mode of action is under investigation. The compound’s potential to interact with biological targets, such as enzymes and receptors, makes it a candidate for further preclinical studies. Researchers are also examining its role in precision agriculture, where tailored chemical solutions are essential for sustainable farming practices.

In the context of drug development, 6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid is being studied for its pharmacokinetic properties. Its logP and solubility profiles are critical factors in determining its suitability as a lead compound. The rise of computational chemistry and AI-driven drug design has accelerated the exploration of its molecular interactions, reducing the time and cost associated with traditional screening methods. This synergy between experimental and in silico approaches highlights the compound’s relevance in modern biotechnology.

Safety and regulatory compliance are paramount when handling CAS No. 2137916-24-4. While it is not classified as a hazardous substance, proper laboratory protocols must be followed to ensure safe usage. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, handling, and disposal. The compound’s stability under various conditions is a subject of ongoing research, particularly for long-term storage and transport in the global supply chain.

In summary, 6-(1,1-Difluoro-2,2-dimethylpropyl)-2,4-dimethylpyridine-3-carboxylic acid (CAS No. 2137916-24-4) represents a promising candidate for diverse applications in life sciences. Its structural complexity and functional groups offer ample opportunities for innovation in pharmaceuticals, agrochemicals, and beyond. As research progresses, this compound may emerge as a key player in addressing challenges related to human health and food security, aligning with global sustainability goals.

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